Cas no 1806171-52-7 (6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1806171-52-7
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910340
• Update Time: 2025-05-19

6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-5-1-4(12)3(2-13)6(14-5)15-7(9,10)11/h1H
• InChI Key： PKPFBHYMCLIHOX-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C#N)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine

Introduction to 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1806171-52-7) and Its Applications in Modern Chemical Biology

6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine, identified by its CAS number 1806171-52-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities and utility in drug discovery. The unique structural features of 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine, including the presence of bromo, cyano, iodo, and trifluoromethoxy substituents, make it an invaluable building block for synthesizing complex molecules with potential therapeutic applications.

The< strong> bromo and< strong> iodo substituents on the pyridine ring introduce electrophilic centers that are highly reactive in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing biaryl and other complex organic frameworks, which are prevalent in many pharmacologically active compounds. Additionally, the< strong> cyano group can serve as a versatile handle for further functionalization, enabling the introduction of carboxylic acids, amides, or other functional groups through hydrolysis or reduction. The< strong> trifluoromethoxy group not only enhances the lipophilicity of the molecule but also contributes to metabolic stability, making it an attractive moiety in drug design.

In recent years, 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine has been extensively explored in the development of novel therapeutic agents. One particularly promising area is its application in the synthesis of kinase inhibitors. Kinases are a major class of enzymes involved in cell signaling pathways, and dysregulation of their activity is implicated in numerous diseases, including cancer. Researchers have leveraged the reactivity of this compound to develop small-molecule inhibitors that target specific kinases by disrupting their interactions with ATP or other substrates. For instance, derivatives of 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine have been shown to exhibit potent inhibitory effects on tyrosine kinases, which are critical in cancer cell proliferation and survival.

The< strong> trifluoromethoxy group plays a crucial role in enhancing the binding affinity and selectivity of these inhibitors. Fluoro substituents are known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. Furthermore, the< strong> cyano group can be further modified to introduce additional pharmacophores that enhance binding interactions with target proteins. This flexibility makes 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine a valuable scaffold for structure-based drug design.

Another emerging area where 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or replication processes can effectively combat infections. Pyridine-based compounds have been widely used in antiviral therapies due to their ability to interact with viral proteases or polymerases. For example, derivatives of this compound have been investigated for their potential to inhibit viral proteases by mimicking natural substrates or interfering with catalytic residues.

The< strong> bromo and< strong> iodo substituents facilitate further derivatization through cross-coupling reactions, allowing researchers to attach various groups that can enhance binding affinity or improve pharmacokinetic properties. Additionally, the< strong> cyano group can be converted into other functional groups that may interact more effectively with viral targets. Recent studies have demonstrated that pyridine-based inhibitors derived from 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine can exhibit significant antiviral activity against various RNA viruses by inhibiting key replication enzymes.

In addition to its applications in drug discovery, 6-Bromo-3-cyano-4-iodo-2-(trifluoromethoxy)pyridine has found utility in materials science and agrochemical research. The unique electronic properties of pyridine derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (LEDs). By tuning the substitution patterns on the pyridine ring, researchers can modulate electron transport properties and optimize performance for electronic applications.

The< strong> trifluoromethoxy group contributes to steric hindrance and electronic effects that can influence charge transport mechanisms in organic electronics. Furthermore, the reactivity of the< strong> bromo,< strong> iodo, and< strong> cyano groups allows for further functionalization to create complex molecular architectures with tailored properties. These derivatives have been explored as components in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and other advanced materials.

In agrochemical research, 6-Bromo-3-cyano-4-iodo-octylidene 2-(trifluoromethoxy)pyridine has been investigated as a precursor for synthesizing novel pesticides and herbicides. Pyridine-based agrochemicals are known for their efficacy in protecting crops from pests and diseases while maintaining environmental safety. The structural versatility of this compound allows researchers to design molecules that interact specifically with target enzymes or receptors in pests, minimizing toxicity to non-target organisms.

The< strong >cyanogroup can be further modified to introduce bioisosteres that enhance bioavailability or reduce environmental persistence. Additionally, bromo , iodo , trifluoromethoxy , groups provide handles for further derivatization through cross-coupling reactions or other chemical transformations.

In conclusion, 6-Bromo-octylidene 3-cyano-octylidene 4-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-octylidene-pyridine (CAS No.) is a multifaceted compound with broad applications across chemical biology, pharmaceuticals, materials science, agrochemicals, etc.. Its unique structural features make it an invaluable tool for synthesizing complex molecules with potential therapeutic applications, while also serving as a building block for advanced materials development.. The continued exploration of this compound will undoubtedly lead to new discoveries that benefit human healthand industrial innovation..